Cas no 32454-37-8 (2-(4-Bromophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(4-Bromophenyl)-2-methylpropan-1-ol
• CAS No: 32454-37-8
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 1455547
• PubChem ID: 12805124
• Update Time: 2025-04-20

2-(4-Bromophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-methyl-1-propanol
• 2-(4-bromo-phenyl)-2-methyl-oxirane
• LS-188787
• 2-(p-Bromphenyl)-2-methylpropan-1-ol
• AC1L44UF
• 1,2-epoxy-2-(4-bromophenyl)propane
• CCRIS 2732
• CTK3F0886
• 2-(4-Bromophenyl)-2-methylpropan-1-ol
• 2,2-Dimethyl-2-(4-bromophenyl)ethanol
• Oxirane, 2-(4-bromophenyl)-2-methyl-
• 2-(4-bromophenyl)-2-methyl-oxirane
• 2-(4-bromo-phenyl)-2-methyl-propan-1-ol
• 2-(4-Brom-phenyl)-2-methyl-propan-1-ol
• MFCD11938558
• 4-Bromo-I(2),I(2)-dimethylbenzeneethanol
• D85755
• EN300-1911533
• HHHZLLZSLJJFER-UHFFFAOYSA-N
• WS-01796
• p-(1,1-Dimethyl-2-hydroxyethyl)bromobenzene
• Benzeneethanol, 4-bromo-beta,beta-dimethyl-
• DTXSID601297658
• 32454-37-8
• DA-06892
• SCHEMBL3045994

• Inchi： 1S/C10H13BrO/c1-10(2,7-12)8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
• InChI Key： HHHZLLZSLJJFER-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)CO

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes